(1S*,5R*)-6-[(benzyloxy)acetyl]-3-[(4-methyl-1H-imidazol-5-yl)methyl]-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: 1-[(1S,5R)-3-[(5-methyl-1H-imidazol-4-yl)methyl]-3,6-diazabicyclo[3.2.2]nonan-6-yl]-2-phenylmethoxyethanone
• InChI: InChI=1S/C21H28N4O2/c1-16-20(23-15-22-16)12-24-9-18-7-8-19(11-24)25(10-18)21(26)14-27-13-17-5-3-2-4-6-17/h2-6,15,18-19H,7-14H2,1H3,(H,22,23)/t18-,19+/m0/s1
• InChI Key: LEHLVJMTWANDRG-RBUKOAKNSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CC3CCC(C2)N(C3)C(=O)COCC4=CC=CC=C4
• Isomeric SMILES: CC1=C(N=CN1)CN2C[C@@H]3CC[C@H](C2)N(C3)C(=O)COCC4=CC=CC=C4
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

The diazabicycloalkane framework is a versatile structural motif found in a variety of chemical compounds. These structures are of significant interest due to their potential applications in catalysis, material science, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of diazabicycloalkanes generally involves multicomponent condensation reactions, offering an efficient and environmentally friendly procedure. For instance, 1,4-Diazabicyclo[2.2.2]octanium diacetate has been used as a catalyst for the synthesis of 2,4,5-trisubstituted imidazoles, demonstrating the catalyst's reusability and the high yields of synthesized compounds (Fekri & Nateghi, 2021).

Molecular Structure Analysis

Molecular structure analysis of diazabicycloalkanes reveals varied configurations depending on the specific substituents and synthesis conditions. For instance, the structure of a novel dioxabicyclo[3.3.1]nonane derivative was elucidated through X-ray crystallography, highlighting the conformational aspects and intramolecular interactions of these compounds (Lynch et al., 1994).

Chemical Reactions and Properties

Diazabicycloalkanes undergo a variety of chemical reactions, reflecting their rich chemical properties. For example, the transformation of 3-benzyl-9-carbethoxymethyl-3,9-diazabicyclo[3.3.1]nonane through different reactions demonstrates the compound's versatility and potential for further chemical modifications (Nikit-skaya & Yakhontov, 1970).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many drugs containing an imidazole ring act by inhibiting the enzyme cytochrome P450.